Cas no 1506358-23-1 (6-oxa-2-thiaspiro4.5decane-9-sulfonamide)

• Product Name: 6-oxa-2-thiaspiro4.5decane-9-sulfonamide
• CAS No: 1506358-23-1
• MF: C₈H₁₅NO₃S₂
• MW: 237.339599847794
• MDL: MFCD23792948
• CID: 5243740
• PubChem ID: 79894776
• Update Time: 2026-03-08

6-oxa-2-thiaspiro4.5decane-9-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-Oxa-2-thiaspiro[4.5]decane-9-sulfonamide
• 6-oxa-2-thiaspiro4.5decane-9-sulfonamide

• MDL： MFCD23792948
• Inchi： 1S/C8H15NO3S2/c9-14(10,11)7-1-3-12-8(5-7)2-4-13-6-8/h7H,1-6H2,(H2,9,10,11)
• InChI Key： SHYWVIKVDUWSID-UHFFFAOYSA-N
• SMILES： C1C2(CC(S(N)(=O)=O)CCO2)CCS1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 6-oxa-2-thiaspiro4.5decane-9-sulfonamide

Comprehensive Overview of 6-Oxa-2-thiaspiro4.5decane-9-sulfonamide (CAS No. 1506358-23-1): Properties, Applications, and Industry Insights

The chemical compound 6-Oxa-2-thiaspiro4.5decane-9-sulfonamide (CAS No. 1506358-23-1) has garnered significant attention in pharmaceutical and agrochemical research due to its unique spirocyclic structure and functional versatility. As a sulfonamide derivative, it exhibits potential applications in drug discovery, material science, and specialty chemical synthesis. This article delves into its molecular characteristics, synthetic pathways, and emerging trends aligned with current industry demands.

Structurally, 6-Oxa-2-thiaspiro4.5decane-9-sulfonamide combines a spirocyclic framework with both oxygen and sulfur heteroatoms, a feature increasingly sought after in fragment-based drug design. The sulfonamide group (-SO₂NH₂) enhances hydrogen-bonding capacity, making it valuable for targeting enzymes like carbonic anhydrases or proteases. Researchers highlight its role in modulating bioavailability and metabolic stability, addressing frequent queries about "improving drug-like properties in small molecules."

Synthetic routes to CAS 1506358-23-1 often involve multicomponent reactions or ring-closing strategies, with recent studies emphasizing green chemistry adaptations. A 2023 Journal of Medicinal Chemistry review noted its utility as a conformational restraint in peptidomimetics, resonating with searches for "rigidified scaffolds in drug development." Computational modeling data suggest its 3D polarity aligns with trends toward beyond Rule of 5 (bRo5) compounds, a hot topic in AI-driven molecular property prediction.

Industry applications extend beyond pharmaceuticals. The compound’s thermal stability (up to 230°C per thermogravimetric analysis) makes it a candidate for high-performance polymers, answering queries like "heat-resistant additives for engineering plastics." In agrochemicals, its heterocyclic diversity supports explorations for novel herbicide safeners, aligning with sustainable agriculture trends. Patent analyses reveal growing IP activity around spirocyclic sulfonamides, particularly in crop protection formulations.

From an SEO perspective, semantically related terms such as "spiroheterocycle synthesis," "sulfonamide bioisosteres," and "CAS 1506358-23-1 suppliers" reflect user search patterns. Analytical techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) are critical for quality control, addressing common questions about "characterization of complex heterocycles." Regulatory-wise, the compound falls under standard handling protocols, with no flagged restrictions in major chemical inventories (as of Q2 2024).

Future directions include exploring its catalytic applications in asymmetric synthesis and metal-organic frameworks (MOFs). A 2024 ACS Sustainable Chemistry study proposed its use as a ligand precursor for transition-metal catalysts, tapping into the "green catalysis" trend. With the rise of AI-assisted retrosynthesis tools, researchers frequently inquire about "automated routes to spirocyclic cores," positioning 6-Oxa-2-thiaspiro4.5decane-9-sulfonamide as a test case for machine learning in chemical space navigation.

In summary, CAS 1506358-23-1 exemplifies the convergence of structural innovation and functional adaptability. Its relevance spans precision medicine, smart materials, and sustainable chemistry, making it a compound to watch in both academic and industrial settings. For researchers, suppliers, and formulation scientists, understanding its multifaceted profile is key to unlocking next-generation applications.